Cas no 2680745-55-3 (benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate)

• Product Name: benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate
• CAS No: 2680745-55-3
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5634942
• PubChem ID: 165917687
• Update Time: 2025-05-22

benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287057
• benzyl N-[2-(2-hydroxyethyl)phenyl]-N-methylcarbamate
• 2680745-55-3
• benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate

• Inchi： 1S/C17H19NO3/c1-18(16-10-6-5-9-15(16)11-12-19)17(20)21-13-14-7-3-2-4-8-14/h2-10,19H,11-13H2,1H3
• InChI Key： FHKJWQDTEPGVHV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)C1C=CC=CC=1CCO)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate

Benzyl N-2-(2-Hydroxyethyl)Phenyl-N-Methylcarbamate: A Comprehensive Overview

Benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate, identified by the CAS number 2680745-55-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug delivery systems and as a precursor for bioactive molecules. The name itself highlights its structural components: the benzyl group, the phenyl ring substituted with a hydroxyethyl group, and the methyl group attached to the carbamate functional group. These elements contribute to its versatile chemical properties and reactivity.

The synthesis of benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate typically involves multi-step reactions, often starting with the preparation of intermediates such as phenols or alcohols. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the phenyl-hydroxyethyl moiety. These developments underscore the compound's importance in modern organic synthesis.

One of the most promising applications of benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate lies in its role as a prodrug or drug carrier. The hydroxyethyl group introduces hydrophilic properties, enhancing solubility and bioavailability when incorporated into drug delivery systems. Recent studies have demonstrated its potential as a carrier for poorly water-soluble drugs, where it forms stable complexes that improve pharmacokinetics. This application is particularly relevant in the development of targeted therapies, where controlled drug release is essential.

The physical and chemical properties of benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate are well-documented. Its molecular weight is approximately 313 g/mol, with a melting point around 110°C and a boiling point exceeding 300°C under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethanol but is less soluble in water due to its hydrophobic aromatic ring. These properties make it suitable for various chemical transformations and separations.

Recent research has also focused on the biological activity of benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate. In vitro studies have shown that it exhibits mild antioxidant properties, potentially due to the electron-donating effects of the hydroxyethyl group on the aromatic ring. Additionally, preliminary toxicity assessments indicate low cytotoxicity against human cell lines, suggesting its safety profile for biomedical applications.

In conclusion, benzyl N-2-(2-hydroxyethyl)phenyl-N-methylcarbamate (CAS 2680745-55-3) stands out as a versatile compound with diverse applications in organic synthesis and drug delivery. Its unique structure and favorable properties make it a valuable tool for researchers seeking innovative solutions in pharmaceutical development. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing modern medicine.